9,21-Dehydroryanodine

Description

9,21-Dehydroryanodine is a chemical compound found in Ryania speciosa . It is also known by several synonyms, including 9,21-didehydroryanodine, DH-ryanodine, and Dehydro-ryanodine . The molecular formula for 9,21-Dehydroryanodine is C25H33NO9, and it has a molecular weight of 491.5 g/mol . Research indicates that 9,21-dehydroryanodine can be isolated from Ryania . This isolation has facilitated the synthesis of radiolabeled ryanodine and enabled direct studies to understand the mechanism of muscle poisons .

9,21-Dehydroryanodine is related to ryanodine, as commercial preparations of ryanodine contain varying amounts of 9,21-didehydroryanodine . For example, one study found that a commercial preparation of ryanodine contained 36.1% ryanodine and 61.4% 9,21-didehydroryanodine . Similarly, another preparation contained 16.1% ryanodine and 57.7% 9,21-didehydroryanodine . The presence of 9,21-didehydroryanodine as an impurity in ryanodine preparations highlights the importance of considering its potential effects when using commercial ryanodine .

Another related compound is ryanodol, specifically 9,21-didehydro-ryanodo3-(1h-pyrrole-2-carboxylate), which shares a similar structure to 9,21-Dehydroryanodine . Furthermore, 9,21-Dehydroryanodine has been investigated for its effects on caffeine-induced contractions, suggesting its involvement in muscle-related processes .

• CAS No.: 94513-55-0
• Product Name: 9,21-Dehydroryanodine
• Molecular Formula: C25H33NO9
• Molecular Weight: 491.53 g/mol
• IUPAC Name: [(1R,2R,6S,7S,9S,10S,11S,12R,13S,14R)-2,6,9,11,13,14-hexahydroxy-7,10-dimethyl-3-methylidene-11-propan-2-yl-15-oxapentacyclo[7.5.1.01,6.07,13.010,14]pentadecan-12-yl] 1H-pyrrole-2-carboxylate
• Standard InChI: InChI=1S/C25H33NO9/c1-12(2)22(31)17(34-16(28)14-7-6-10-26-14)23(32)18(4)11-21(30)19(22,5)25(23,33)24(35-21)15(27)13(3)8-9-20(18,24)29/h6-7,10,12,15,17,26-27,29-33H,3,8-9,11H2,1-2,4-5H3/t15-,17-,18+,19+,20+,21+,22-,23-,24-,25-/m1/s1
• SMILES: CC(C)C1(C(C2(C3(CC4(C1(C2(C5(C3(CCC(=C)C5O)O)O4)O)C)O)C)O)OC(=O)C6=CC=CN6)O
• Purity: ≥ 97 % (HPLC)
• Synonyms: 9,21-Didehydroryanodol 3-(1H-pyrrole-2-carboxylate)
• Reference: - Sutko et al., /Ryanodine : a modifier of reticulum sarcoplasmic calcium release in striated muscle./ Fed. Proc. 1985 44:2984
• PubChem Compound: 125168
• Last Modified: Apr 15 2024